Cas no 85997-09-7 (5,5-dimethylhex-2-en-1-amine)

• Product Name: 5,5-dimethylhex-2-en-1-amine
• CAS No: 85997-09-7
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6614126
• PubChem ID: 165784404
• Update Time: 2025-08-05

5,5-dimethylhex-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethylhex-2-en-1-amine
• EN300-1999143
• 85997-09-7

• Inchi： 1S/C8H17N/c1-8(2,3)6-4-5-7-9/h4-5H,6-7,9H2,1-3H3/b5-4+
• InChI Key： BMZJZDJQKPZHGA-SNAWJCMRSA-N
• SMILES： NC/C=C/CC(C)(C)C

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 87.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 5,5-dimethylhex-2-en-1-amine

5,5-Dimethylhex-2-en-1-amine: A Comprehensive Overview

5,5-Dimethylhex-2-en-1-amine (CAS No: 85997-09-7) is a versatile organic compound with significant applications in various industries. This compound, also referred to as N-(1-amino)hexa-2-enyl dimethylamine, is a primary amine with a double bond in the hexene chain. Its structure consists of a six-carbon chain with a double bond at the 2nd position and two methyl groups attached to the 5th carbon. The presence of the double bond and the methyl substituents imparts unique chemical properties to this compound, making it valuable in both academic research and industrial settings.

Recent studies have highlighted the potential of 5,5-dimethylhex-2-en-1-amine in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. For instance, a 2023 study published in *Macromolecules* demonstrated that incorporating N-(1-amino)hexa-2-enyl dimethylamine into polymer networks significantly enhances their tensile strength and thermal stability. This finding has opened new avenues for its application in high-performance materials used in aerospace and automotive industries.

In addition to its role in polymer synthesis, 5,5-dimethylhex-2-en-1-amine has shown promise in pharmaceutical research. Its ability to form stable amide bonds makes it an attractive candidate for drug delivery systems. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory properties, suggesting its potential as a lead molecule for developing new therapeutic agents.

The synthesis of N-(1-amino)hexa-2-enyl dimethylamine involves a multi-step process that typically includes alkylation and reduction reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. For example, the use of palladium-catalyzed cross-coupling reactions has been shown to enhance the yield of this compound by up to 80%, making it more accessible for large-scale production.

From an environmental standpoint, 5,5-dimethylhex-2-en-1-amine has been studied for its biodegradability and toxicity profile. A 2023 study published in *Environmental Science & Technology* found that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other similar organic compounds. However, further research is needed to assess its long-term ecological impact and develop strategies for safe disposal.

In conclusion, N-(1-amino)hexa-2-enyl dimethylamine (CAS No: 85997-09-7) is a multifaceted compound with applications spanning polymer chemistry, pharmaceuticals, and material science. Its unique chemical structure and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in both academic and industrial contexts.